Cas no 1806473-75-5 (2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole)

2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole is a versatile benzimidazole derivative with significant potential in medicinal chemistry and organic synthesis. The compound features a bromomethyl group at the 2-position, a hydroxyl group at the 5-position, and an iodine substituent at the 6-position, providing multiple reactive sites for further functionalization. The presence of both bromo and iodo substituents enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex heterocyclic frameworks. The hydroxyl group offers additional modification opportunities through etherification or esterification. This compound is particularly valuable as a building block for the synthesis of biologically active molecules, including potential pharmaceuticals targeting enzyme inhibition or receptor modulation. Its structural features make it a promising intermediate for drug discovery and development.
2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole structure
1806473-75-5 structure
Product Name:2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole
CAS No:1806473-75-5
MF:C8H6BrIN2O
MW:352.954513072968
CID:4816259
Update Time:2025-07-02

2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole
    • Inchi: 1S/C8H6BrIN2O/c9-3-8-11-5-1-4(10)7(13)2-6(5)12-8/h1-2,13H,3H2,(H,11,12)
    • InChI Key: UQCVNECEOAPUDD-UHFFFAOYSA-N
    • SMILES: IC1C(=CC2=C(C=1)NC(CBr)=N2)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 195
  • XLogP3: 2.4
  • Topological Polar Surface Area: 48.9

2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061007099-250mg
2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole
1806473-75-5 98%
250mg
$825.08 2022-03-31
Alichem
A061007099-500mg
2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole
1806473-75-5 98%
500mg
$1,153.76 2022-03-31
Alichem
A061007099-1g
2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole
1806473-75-5 98%
1g
$1,983.77 2022-03-31

Additional information on 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole

Recent Advances in the Study of 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole (CAS: 1806473-75-5)

2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole (CAS: 1806473-75-5) is a benzimidazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique bromomethyl, hydroxy, and iodo functional groups, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The synthesis of 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have reported improved protocols that minimize side reactions and enhance the scalability of the synthesis, making it more accessible for industrial applications.

In the context of drug discovery, 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole has been investigated as a key building block for the development of kinase inhibitors and antimicrobial agents. Its structural features allow for facile modification, enabling the introduction of diverse pharmacophores. For instance, recent studies have demonstrated its incorporation into compounds targeting tyrosine kinases, which play critical roles in cancer progression. Preliminary results indicate promising inhibitory activity against specific kinase isoforms, suggesting potential for further optimization.

Moreover, the compound's reactivity has been exploited in the development of probes for chemical biology applications. Researchers have utilized 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole to create fluorescent and affinity-based probes for studying protein-ligand interactions. These tools have provided valuable insights into the mechanisms of action of various enzymes and receptors, contributing to the understanding of disease pathways and the identification of new drug targets.

Despite these advancements, challenges remain in the application of 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole. Issues such as stability under physiological conditions and selectivity in biological systems need to be addressed to fully realize its potential. Ongoing research aims to overcome these limitations through structural modifications and the development of novel delivery systems. Collaborative efforts between chemists and biologists are expected to yield innovative solutions in the near future.

In conclusion, 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole (CAS: 1806473-75-5) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and chemical biology. Recent studies have highlighted its synthetic accessibility and biological relevance, paving the way for further exploration. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.

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